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Cat. No.: B1234947

Helium-3 Cryostat Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for common problems encountered with Helium-3 (3He) cryostats. It is intended for
researchers, scientists, and drug development professionals utilizing these systems in their
experiments.

Frequently Asked Questions (FAQSs)
Q1: What is the typical base temperature of a 3He cryostat?

A3He cryostat can typically reach a base temperature of less than 300 mK.[1][2] Advanced
systems utilizing enhanced sorption pump technology can achieve temperatures as low as 0.26
K (-272.9°C).[3]

Q2: How long does a typical 3He regeneration cycle take?

The regeneration time for the 3He is typically around 30 minutes.[1] However, some systems
may have a regeneration time ranging from 30 to 60 minutes, especially when the sorption
pump is heated to around 32 K.[2]

Q3: What is the purpose of the 1K pot?

The 1K pot, a small reservoir containing liquid Helium-4 (*He), is pumped on to cool it to
approximately 1.4 K.[1] Its primary function is to condense the 3He gas into a liquid.[1][4]
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Q4: Why is ®He used instead of “He for reaching temperatures below 1K?

3He is used because it has a higher vapor pressure at a given temperature compared to “He,
allowing for lower temperatures to be reached through evaporative cooling.[4] Additionally, 3He
does not exhibit the superfluid film creep that limits the base temperature in *He systems.[1][5]

Q5: What is a sorption pump and how does it work in a 3He cryostat?

A sorption pump, or charcoal pump, contains materials with a large surface area, such as
activated charcoal, that adsorb 3He gas at low temperatures.[2][4] By cooling the charcoal
pump (typically with the 1K pot or a dedicated cooling loop), it pumps the 3He vapor, reducing
the pressure over the liquid 3He and thus lowering its temperature through evaporative cooling.
[1][6] Heating the charcoal desorbs the 3He gas for the next cycle.[2][4]

Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter with your
3He cryostat.

Temperature Instability or Failure to Reach Base
Temperature

Unstable temperatures or the inability to reach the expected base temperature are common
issues that can arise from several sources.

Symptoms:

o Temperature fluctuations at the sample stage.

e The cryostat does not cool down to its specified base temperature.
e The cooling power seems significantly reduced.

Possible Causes and Solutions:
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Possible Cause

Diagnostic Steps

Solution

Poor Vacuum

1. Check the pressure in the
inner and outer vacuum

chambers (IVC and OVC).[6]
2. Arising pressure over time

indicates a leak.

Refer to the "Vacuum Leaks"
section for leak detection and

repair procedures.

Ice Blockage

1. The cryostat cools much
slower than usual or cooling
stops altogether.[7] 2. A partial
blockage may result in very

slow cooling.[7]

Refer to the "Blockages in
Cryogenic Lines" section for

clearing procedures.

Contaminated 3He or “He

1. If the system has been
recently refilled, consider the
possibility of contaminated

cryogens.

This is difficult to diagnose
directly. If other causes are
ruled out, it may be necessary
to recover the gas and use a

fresh, high-purity supply.

Sorption Pump Inefficiency

1. The sorption pump does not

cool to its base temperature. 2.

The pump does not effectively

reduce the 3He vapor pressure.

The charcoal may be saturated
or contaminated. Perform a full
regeneration of the sorption
pump by heating it to a higher
temperature (e.g., >40K) while
pumping on the 3He space to

remove adsorbed impurities.[6]

Excessive Heat Load

1. Check for any unintentional
heat sources, such as
electrical shorts in
experimental wiring or

excessive radiation from

warmer parts of the cryostat. 2.

Ensure all thermal anchoring

points are secure.

1. Turn off all experimental
electronics to see if the
temperature stabilizes. 2.
Inspect wiring for any damage.
3. Ensure radiation shields are

properly installed and cooled.

Vacuum Leaks
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Helium leaks are a significant problem in cryogenics, as the small size of the helium atom
allows it to pass through minuscule cracks. Leaks can occur at room temperature or only
appear when components are cooled (a "cold leak").

Symptoms:

« Inability to achieve a good insulating vacuum (typically < 1x10~> torr).[8]

e The pressure in the vacuum space rises steadily after pumping is stopped.
e Abnormally high consumption of liquid helium.

Experimental Protocol: Helium Leak Detection (Vacuum Mode)

This procedure is used to locate leaks from the atmosphere into the vacuum spaces of the
cryostat.

Materials:
e Helium leak detector (mass spectrometer type)
o Helium spray probe with a fine nozzle
e Vacuum pump
Procedure:
e Preparation:
o Ensure the cryostat is at a safe, stable state.

o Connect the helium leak detector to the vacuum space to be tested (e.g., IVC or OVC
port).[9][10]

o Evacuate the vacuum space with the vacuum pump until the pressure is within the
operating range of the leak detector.[11]

o Leak Detection:
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o Start monitoring the helium signal on the leak detector.

o Slowly and systematically spray a small amount of helium gas on suspected leak points on
the exterior of the cryostat.[9][11] Common leak areas include welds, flanges, electrical
feedthroughs, and O-ring seals.[11]

o Start spraying from the top and work your way down, as helium is lighter than air.[10]

o When spraying a potential leak point, wait for approximately 30 seconds to allow the
helium to be drawn into the vacuum space and detected.[12]

o A significant increase in the helium signal on the detector indicates a leak.
e Pinpointing the Leak:

o Once a leak is detected, use a finer nozzle and smaller puffs of helium to pinpoint its exact
location.[11]

e Repair:

o After locating the leak, the cryostat must be warmed up and vented to atmospheric
pressure.

o Repair the leak. This may involve replacing an O-ring, re-making an indium seal, or
welding a crack. For indium seals, carefully clean the flange surfaces with acetone before
placing a new indium wire and tightening the bolts evenly.[9]

o Post-Repair Verification:

o After the repair, repeat the leak detection procedure to ensure the leak has been
successfully sealed.

Troubleshooting Workflow for Vacuum Leaks
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Caption: Workflow for diagnosing and repairing external vacuum leaks.
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Blockages in Cryogenic Lines

Blockages are typically caused by frozen air or water vapor inside the small capillaries of the
cryostat, such as the 1K pot impedance or the 3He fill line.[8]

Symptoms:

e The cryostat cools down very slowly or not at all.[7]

e Inability to fill the 1K pot.

e Pressure readings do not respond as expected when valves are opened or closed.
Experimental Protocol: Clearing an Ice Blockage

Caution: This procedure involves heating a part of the cryostat. Proceed with care and monitor
temperatures closely.

Materials:

e Heat gun or a dedicated valve heater if available.[7]
e Source of clean, dry helium gas.

Procedure:

» Confirmation of Blockage:

o To confirm a blockage in the 1K pot line, pump on the line and then open the needle valve.
If the pressure does not increase, or if the temperature of the pot does not decrease, a
blockage is likely present.[7]

e Gentle Heating:

o ldentify the location of the suspected blockage. This is often at a valve or a narrow
capillary.

o If a dedicated heater is available for the valve or line, activate it according to the
manufacturer's instructions.[7]
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o Alternatively, gently warm the exterior of the cryostat near the suspected blockage with a
heat gun. Be careful not to overheat and damage any components.

o Monitor the pressure on the line. A sudden increase in pressure indicates the block has
cleared.[7]

e Back-purging with Helium Gas:
o If gentle heating is unsuccessful, the line may need to be back-purged.
o Connect a source of clean, dry helium gas to the outlet of the blocked line.

o Apply a small positive pressure of helium gas to flow in the reverse direction. This can help
to dislodge the blockage.

e Full Warm-up:

o If the blockage persists, a full warm-up of the cryostat to room temperature is necessary to
ensure all contaminants are evaporated.[7]

o After warming up, thoroughly pump and purge the system with dry nitrogen or helium gas
before cooling down again.[8]

Troubleshooting Workflow for Blockages
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Caption: Logical steps for diagnosing and clearing ice blockages.
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Sorption Pump Issues

The proper functioning of the sorption pump is critical for achieving and maintaining the base
temperature.

Symptoms:
 Failure to reach base temperature.
e Slow regeneration time.

e The pressure in the 3He space does not decrease significantly when the sorption pump is
cooled.

Experimental Protocol: Sorption Pump Regeneration

Objective: To desorb the 3He and remove any accumulated contaminants (like “He or air) from
the charcoal adsorbent.

Materials:
e Sorption pump heater power supply
e Vacuum pump for the 3He line
Procedure:
e |solate the Pump:
o If possible, close any valves between the sorption pump and the 3He pot.
e Heat the Pump:

o Turn on the heater for the sorption pump. A typical regeneration temperature is around 32-
40 K.[2][6] This drives the adsorbed 3He and any contaminants off the charcoal.

e Monitor Pressure:

o The pressure in the 3He handling system will rise as the gas is desorbed.
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e Condense 3He:

o While the sorption pump is warm, ensure the 1K pot is cold (around 1.4 K) to condense
the desorbed 3He gas back into the 3He pot. This process typically takes 30-60 minutes.[2]

e Cool the Pump:
o Once the 3He is condensed, turn off the sorption pump heater.

o Cool the sorption pump back down to its operating temperature (typically below 4 K). As it
cools, it will begin to pump on the 3He vapor above the liquid, starting the cooling cycle.[6]

e For Contamination Removal:

o If contamination is suspected, it may be necessary to heat the pump to a higher
temperature while pumping on the 3He space with an external vacuum pump to remove
the contaminants from the closed-cycle system. This should be done with extreme care to
avoid losing 3He. Consult your system's manual before attempting this.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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